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Compound of Interest

2-Methoxy-5-
Compound Name:

phenoxybenzaldehyde
CAS No.: 63987-39-3
Cat. No.: B8719907

Get Quote

Executive Summary & Immediate Actions

2-Methoxy-5-phenoxybenzaldehyde is an aromatic aldehyde used primarily as a chemical
intermediate.[1][2] While not a P-listed or U-listed acute toxin under RCRA, it presents
significant aquatic toxicity and irritation hazards.

» Primary Disposal Method: High-temperature incineration via a licensed hazardous waste
contractor.

« Critical Prohibition:NEVER dispose of this compound down the drain. It is toxic to aquatic
life.[3]

» Segregation: Keep separate from strong oxidizers (e.g., nitric acid, peroxides) to prevent
exothermic oxidation to the corresponding benzoic acid.

Chemical Profile & Hazard Identification
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Understanding the physicochemical properties is the first step in safe disposal. This compound
shares hazard characteristics with structurally similar phenoxy-benzaldehydes.

Property Description

Chemical Name 2-Methoxy-5-phenoxybenzaldehyde
CAS Number 63987-39-3

Molecular Formula C14H1203

) Solid or low-melting semi-solid (dependent on
Physical State )
purity/temperature).[1]

H315: Causes skin irritation.H319: Causes
serious eye irritation.H335: May cause

Key Hazards (GHS) respiratory irritation.H410: Very toxic to aquatic
life with long-lasting effects (Read-across from

3-phenoxybenzaldehyde).[1]

o Air-sensitive. Aldehyde group oxidizes to
Reactivity . . .
carboxylic acid over time.

Scientific Note: The phenoxy ether linkage increases lipophilicity, making this compound
particularly hazardous to aquatic environments compared to simple benzaldehydes.

Waste Characterization & Classification (RCRA)

Proper classification ensures legal compliance under the Resource Conservation and
Recovery Act (RCRA).

* RCRA Status: Not specifically listed (Not P or U listed).
o Characteristic Waste:

o Ignitability (D0O01): Possible if the flash point is <60°C (unlikely for this high MW aldehyde,
but treat as ignitable if in solvent solution).

o Toxicity: While not a standard TC constituent, its aquatic toxicity mandates handling it as
Hazardous Chemical Waste.
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o Waste Stream Assignment:
o Pure Substance: Solid Hazardous Waste (Non-halogenated).

o In Solution: Organic Solvent Waste (Non-halogenated), unless dissolved in halogenated
solvents (e.g., DCM).

Step-by-Step Disposal Workflow
Phase 1: Segregation & Accumulation

Objective: Prevent cross-contamination and dangerous reactions during storage.

o Container Selection: Use an amber glass bottle or high-density polyethylene (HDPE)
container. Avoid metal containers if the aldehyde has oxidized to acid, which may corrode
metal.

o Labeling: Attach a hazardous waste tag immediately.

o Required Fields: "Hazardous Waste," Chemical Name (No abbreviations), "Toxic,"
“Irritant.”

o Compatibility Check:

o DO NOT MIX WITH: Oxidizing agents (Permanganates, Nitrates), Strong Bases (Sodium
Hydroxide - risk of Cannizzaro reaction generating heat).

Phase 2: Waste Stream Decision Logic

Use the following logic to determine the correct waste stream container.

Stream A:
Solid / Pure | Solid Hazardous Waste

v (Incineration) Stream B:
e V\;as:‘e Mateglal. e Physical State? D(’;J"’(E:J}?I”at?d Halogenated Solvent Waste
-Methoxy-5-phenoxybenzaldehyde R (DCM, Chloroform) (High Temp Incineration)
In Solution Solvent Type?
Non-Halogenated Stream C:
(Ethanol, Ethyl Acetate) Non-Halogenated Solvent Waste
(Fuel Blending/Incineration)

\4
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Figure 1: Waste segregation decision matrix for aldehyde derivatives.

Phase 3: Final Disposal

Transfer the accumulated waste to your facility's EHS department for pickup. The ultimate
disposal method by the external contractor will be incineration, which ensures the complete
destruction of the aromatic ring system.

Spill Response Protocol

In the event of a benchtop spill, immediate action is required to prevent exposure and
environmental release.

PPE Required: Nitrile gloves (double gloved recommended), safety goggles, lab coat.
» Containment:
o If Solid: Gently cover with paper towels to prevent dust dispersion.
o If Liquid/Solution: Encircle the spill with absorbent pillows or vermiculite.
o Cleanup:
o Do not use water initially (this spreads the chemical).
o Absorb liquid with vermiculite or sand.[4]
o Scoop material into a wide-mouth jar or heavy-duty waste bag.[1]
o Decontamination:
o Wipe the surface with a soap/water solution.[4][5][6]

o Collect all wipes and PPE as solid hazardous waste.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b8719907/docs?utm_src=pdf-body-img#proper-disposal-procedures-2-methoxy-5-phenoxybenzaldehyde
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://www.chemicalbook.com/ShowSupplierProductsDetail_773449_21100.aspx
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1575322&productDescription=2-HYDRXY-5-METHOXYBENZALD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6669003&productDescription=5-CYANO-2-METHOXYBENZALDEHY+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8719907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Spill Detected

Assess Volume & State

:

Don PPE:
Gloves, Goggles, Lab Coat

If Solid If Liquid

Solid Spill: Liquid Spill:
Cover to suppress dust Contain with Vermiculite

Collect into

Wide-Mouth Waste Jar

Decontaminate Surface
(Soap & Water)

Label as Hazardous Waste

Click to download full resolution via product page

Figure 2: Operational workflow for safe spill remediation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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